Cas no 499121-43-6 ([3,8'-Bi-2H-1-benzopyran]-5',7-diol, 3,4-dihydro-5-methoxy-2',2'-dimethyl-, (3R)-)

• Product Name: [3,8'-Bi-2H-1-benzopyran]-5',7-diol, 3,4-dihydro-5-methoxy-2',2'-dimethyl-, (3R)-
• CAS No: 499121-43-6
• MF: C₂₁H₂₂O₅
• MW: 354.396386623383
• CID: 4735287
• Update Time: 2024-03-01

[3,8'-Bi-2H-1-benzopyran]-5',7-diol, 3,4-dihydro-5-methoxy-2',2'-dimethyl-, (3R)- Chemical and Physical Properties

Names and Identifiers

• [3,8'-Bi-2H-1-benzopyran]-5',7-diol, 3,4-dihydro-5-methoxy-2',2'-dimethyl-, (3R)-
• 7,4'-Dihydroxy-5-methoxy-6'',6''-dimethylpyrano[2'',3'':2',3']isoflavan

• Inchi： 1S/C21H22O5/c1-21(2)7-6-15-17(23)5-4-14(20(15)26-21)12-8-16-18(24-3)9-13(22)10-19(16)25-11-12/h4-7,9-10,12,22-23H,8,11H2,1-3H3/t12-/m0/s1
• InChI Key： WLLXREGVPXTHGH-LBPRGKRZSA-N
• SMILES： C1OC2=CC(O)=CC(OC)=C2C[C@@H]1C1=C2OC(C)(C)C=CC2=C(O)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• XLogP3: 2.506

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pyranoisoflavonoids